Cas no 2171735-13-8 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
- 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid
- 2171735-13-8
- EN300-1503999
-
- Inchi: 1S/C26H30N2O5/c1-15(2)22(23(29)28-26(3,24(30)31)16-12-13-16)27-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: CAJKSAXAJFOCIE-UHFFFAOYSA-N
- SMILES: OC(C(C)(C1CC1)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503999-0.05g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-0.1g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-0.25g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-0.5g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-1.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-2.5g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-5.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-10.0g |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1503999-50mg |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 50mg |
$587.0 | 2023-09-27 | ||
| Enamine | EN300-1503999-100mg |
2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid |
2171735-13-8 | 100mg |
$615.0 | 2023-09-27 |
2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
Introduction to 2-Cyclopropyl-2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic Acid (CAS No. 2171735-13-8)
2-Cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2171735-13-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. The combination of these functional groups endows the compound with a range of potential biological activities and applications.
The cyclopropyl group is known for its strain energy and ability to influence the conformational properties of molecules. In the context of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, this group may play a crucial role in modulating the compound's interactions with biological targets, such as enzymes or receptors. Recent studies have shown that cyclopropyl-containing compounds can exhibit enhanced binding affinities and selectivities, making them valuable candidates for drug discovery.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily mask the amino group of amino acids. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions. In the case of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, the Fmoc group ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the final product's structure.
The presence of an amino acid derivative in the structure of this compound suggests potential applications in protein chemistry and bioconjugation. Amino acids are fundamental building blocks of proteins and peptides, and their derivatives are often used to create bioactive molecules with specific functionalities. The combination of a cyclopropyl group and an Fmoc protecting group with an amino acid derivative provides a versatile platform for developing novel therapeutic agents.
In recent years, there has been a growing interest in using cyclopropyl-containing compounds for their potential anti-inflammatory and anti-cancer properties. Studies have shown that certain cyclopropyl derivatives can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some cyclopropyl compounds have demonstrated cytotoxic effects against various cancer cell lines, making them promising candidates for further investigation.
The use of Fmoc protection in peptide synthesis has also been extensively studied. The Fmoc strategy allows for the sequential addition of amino acids to form peptides with high purity and yield. This method has been applied to the synthesis of complex peptides and proteins, including those with therapeutic potential. The ability to precisely control the structure of peptides through Fmoc protection is crucial for developing drugs that target specific biological processes.
2-Cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid has been synthesized using advanced organic chemistry techniques, including multistep reactions and purification methods. The compound's purity and structural integrity have been confirmed through various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analyses ensure that the compound meets the high standards required for pharmaceutical research.
In preclinical studies, this compound has shown promising results in various assays designed to evaluate its biological activity. For example, it has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory responses and cancer cell proliferation. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic concentrations, suggesting a favorable safety profile.
The potential applications of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activities. Researchers are exploring ways to modify this compound by introducing additional functional groups or linking it to other bioactive molecules to create hybrid structures with improved pharmacological properties.
In conclusion, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2171735-13-8) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further development into therapeutic agents targeting inflammatory diseases and cancer. Ongoing research will continue to uncover new insights into its mechanisms of action and optimize its properties for clinical use.
2171735-13-8 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)